Cas no 41646-15-5 (1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester,trans-(9CI))

• Product Name: 1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester,trans-(9CI)
• CAS No: 41646-15-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 927204
• Update Time: 2022-09-22

1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester,trans-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-,methylester,trans-(9CI)
• 1H-Pyrrolizine-3-carboxylic acid, hexahydro-, methyl ester, trans
• 3-exo-Methoxy-carbonyl-pyrrolizidin
• 1H-Pyrrolizine-3-carboxylic acid, hexahydro-, methyl ester, (3R,7aR)-rel-

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-5-4-7-3-2-6-10(7)8/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： KGGOUMGOPJXMPB-HTQZYQBOSA-N
• SMILES： N12[C@@H](C(OC)=O)CC[C@@]1([H])CCC2

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2